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Prosolvin Dosage Adjustment Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing Prosolvin
(active ingredient: luprostiol) and other prostaglandin F2α (PGF2α) analogues in their

experiments. The information is presented in a direct question-and-answer format to address

specific issues that may be encountered.

Frequently Asked Questions (FAQs)
Q1: Are there specific Prosolvin dosage recommendations for different breeds of the same

animal species?

A1: Official dosage guidelines for Prosolvin and other PGF2α analogues are primarily species-

and weight-dependent rather than breed-specific.[1][2] For instance, dosage for horses is often

provided based on weight categories such as ponies, donkeys, and heavy horses.[3] While

research has been conducted on the efficacy of synchronization protocols in specific breeds,

such as Boran cattle, these studies typically evaluate the effectiveness of standard dosage

regimens rather than establishing breed-adjusted doses.[4]

However, breed can influence the selection of the synchronization protocol. For example, Bos

indicus influenced cows may respond better to certain protocol adaptations, like the PG 5-day
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CO-Synch + CIDR protocol, compared to Bos taurus breeds.[5] Factors such as body condition

score, age, and days postpartum are generally considered more critical than breed for

adjusting reproductive management protocols.[6]

Q2: What is the mechanism of action of Prosolvin?

A2: Prosolvin's active ingredient, luprostiol, is a synthetic analogue of prostaglandin F2α.[7][8]

Its primary function is to induce luteolysis, which is the regression of the corpus luteum (CL).[9]

The CL produces progesterone, a hormone essential for maintaining pregnancy. By causing

the CL to regress, progesterone levels decline, allowing the animal to return to estrus and

initiating a new ovulatory cycle.[9] This luteolytic action is central to the use of Prosolvin in

estrus synchronization and other reproductive management applications.[1]

Q3: What are the common side effects of Prosolvin, and do they vary by species?

A3: Prosolvin is known for having a high safety margin with very few adverse reactions.[7] In

horses, mild and transient side effects such as sweating and slight respiratory effects have

been reported in a small number of cases.[1] It is also possible for prostaglandins to cause

temporary diarrhea in horses and abdominal discomfort in cattle.[1] The targeted action of

Prosolvin on the genital tract results in minimal effects on digestive smooth muscles, which is

particularly advantageous in horses as they are generally more sensitive to the side effects of

prostaglandins.[8]

Troubleshooting Guide
Q1: We administered a PGF2α analogue, but the animals did not show a strong estrus

response. What could be the issue?

A1: A poor estrus response can be attributed to several factors:

Anestrous Animals: The animals may not be cycling, often due to low body condition,

nutritional deficiencies, or being too soon postpartum. Prostaglandins are only effective in the

presence of a functional corpus luteum, which is absent in anestrous females.[10]

Incorrect Timing: PGF2α was administered during the refractory period (approximately the

first 4-5 days after ovulation) when the corpus luteum is not yet mature enough to respond to

the luteolytic signal.[3]
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Protocol Compliance: Errors in the timing of hormone administration can lead to a failure of

the synchronization protocol.[11] Adhering strictly to the recommended schedule is crucial for

success.[10]

Q2: We observed a good estrus response, but the conception rates are low. What are the

potential causes?

A2: Low conception rates despite a good estrus response can be due to:

Mistimed Artificial Insemination (AI): Inseminating too early or too late relative to ovulation

can significantly reduce fertilization rates. The window for successful insemination is narrow,

and timing is critical.[10][12]

Semen Quality: Poor quality or mishandling of semen can lead to fertilization failure.[10]

Uterine Health: Underlying uterine health issues can prevent successful implantation and

pregnancy.[10]

Q3: We made an error in the timing of one of the hormone injections in our synchronization

protocol. What should we do?

A3: Errors in synchronization protocols are not uncommon. The best course of action depends

on the specific error and when it occurred in the protocol.[11]

Early Protocol Errors: Mistakes made early in the protocol are often more manageable.[12]

Consult an Expert: It is highly recommended to consult with a veterinarian or a reproduction

specialist to determine the best corrective action.

Possible Solutions: Depending on the situation, you might be advised to:

Convert to a different published protocol.[11]

Restart the synchronization protocol if time and resources permit.[11]

Forgo AI for the current cycle and use natural service.[11]
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Quantitative Data Summary
The following tables summarize the recommended dosages for Prosolvin (Luprostiol) and

other common PGF2α analogues. As previously mentioned, these are generally not breed-

specific.

Table 1: Prosolvin (Luprostiol) Dosage Recommendations

Animal Species Dosage per Animal Administration Route

Cattle (Cows) 2 mL (15 mg Luprostiol) Intramuscular

Cattle (Heifers) 1 mL (7.5 mg Luprostiol) Intramuscular

Horses 1 mL (7.5 mg Luprostiol) Intramuscular

Pigs 1 mL (7.5 mg Luprostiol) Intramuscular

Data sourced from Prosolvin Summary of Product Characteristics.[1]

Table 2: Dosage Recommendations for Other PGF2α Analogues

Drug (Active
Ingredient)

Animal Species Dosage per Animal
Administration
Route

Estrumate

(Cloprostenol)
Cattle

2 mL (500 µg

Cloprostenol)
Intramuscular[2]

Horses (<400 kg)
0.5 - 1.0 mL (125-250

µg)
Intramuscular[3]

Horses (>400 kg)
1.0 - 2.0 mL (250-500

µg)
Intramuscular[3]

Lutalyse (Dinoprost) Cattle
5 mL (25 mg

Dinoprost)
Intramuscular[13]

Swine
2 mL (10 mg

Dinoprost)
Intramuscular[13]

Mares 1 mL (5 mg Dinoprost) Intramuscular
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Table 3: Pharmacokinetic Parameters of Luprostiol

Animal Species
Peak Plasma
Concentration (Tmax)

Half-life (t½)

Cattle 17.5 minutes 2 hours

Horses (Mares) 37.5 minutes 1.5 hours

Goats - 1.1 hours

Sheep 30 minutes 1.5 hours

Data sourced from Prosolvin Summary of Product Characteristics.[1]

Experimental Protocols
Below are detailed methodologies for common estrus synchronization protocols.

Ovsynch Protocol (for Cattle)
The Ovsynch protocol is designed to synchronize ovulation, allowing for timed artificial

insemination (TAI) without the need for estrus detection.[14][15]

Protocol Steps:

Day 0: Administer an injection of Gonadotropin-Releasing Hormone (GnRH). This will cause

the ovulation of any large follicles present on the ovaries.[14]

Day 7: Administer an injection of Prostaglandin F2α (e.g., Prosolvin). This induces luteolysis

of the corpus luteum.[14]

Day 9 (56 hours after PGF2α): Administer a second injection of GnRH. This injection is timed

to mimic the natural GnRH and Luteinizing Hormone (LH) surge that precedes ovulation.[14]

Day 10 (16 hours after second GnRH): Perform timed artificial insemination.[14]

Co-Synch + CIDR Protocol (for Beef Cows and Heifers)
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This protocol is widely used and incorporates a Controlled Internal Drug Release (CIDR)

device, which releases progesterone.[16]

Protocol Steps:

Day 0: Administer an injection of GnRH and insert a CIDR device.

Day 7: Remove the CIDR device and administer an injection of PGF2α.

Timed Artificial Insemination (TAI):

For Cows: Perform TAI at 60 to 66 hours after CIDR removal, with a concurrent injection of

GnRH at the time of AI.[5][16]

For Heifers: Perform TAI at 52 to 56 hours after CIDR removal, with a concurrent injection

of GnRH at the time of AI.[5]

Visualizations
Prosolvin (PGF2α Analogue) Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the binding of a PGF2α

analogue like Luprostiol to its receptor on a luteal cell, leading to luteolysis.
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Caption: Prosolvin Signaling Pathway for Luteolysis.
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Experimental Workflow for Ovsynch Protocol
This diagram outlines the key steps and timeline for the Ovsynch timed artificial insemination

protocol.

Start Protocol
(Day 0) Administer GnRH Wait 7 Days Administer PGF2α

(Day 7) Wait 56 Hours Administer GnRH
(Day 9) Wait 16 Hours Timed AI

(Day 10) End Protocol

Click to download full resolution via product page

Caption: Ovsynch Protocol Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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